Cas no 1202577-72-7 (1202577-72-7)

• Product Name: 1202577-72-7
• CAS No: 1202577-72-7
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 5596430
• PubChem ID: 67058091
• Update Time: 2025-07-16

1202577-72-7 Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHOL
• 1-Naphthalenol, 1,2,3,4-tetrahydro-5-(trifluoromethyl)-
• 1202577-72-7
• N14449
• 5-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-ol
• SCHEMBL1508232

• Inchi： 1S/C11H11F3O/c12-11(13,14)9-5-1-4-8-7(9)3-2-6-10(8)15/h1,4-5,10,15H,2-3,6H2
• InChI Key： APZWTCCWHJOWQD-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C(C(F)(F)F)=CC=C2)CCC1

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 252.1±35.0 °C(Predicted)
• pka: 14.13±0.20(Predicted)

Additional information on 1202577-72-7

Recent Advances in the Study of 1202577-72-7: A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1202577-72-7 has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its significance in drug discovery and development. The compound, often referred to by its product name 1202577-72-7, has been the subject of numerous studies exploring its mechanism of action, biological activity, and potential clinical applications.

Recent studies have demonstrated that 1202577-72-7 exhibits potent inhibitory effects on specific molecular targets, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways has been elucidated through advanced biochemical and cellular assays, providing a solid foundation for further preclinical and clinical investigations. Researchers have also employed cutting-edge techniques such as X-ray crystallography and molecular docking to characterize its binding interactions with target proteins.

One of the most significant breakthroughs in the study of 1202577-72-7 is its role in targeting protein-protein interactions (PPIs), which are often considered challenging to modulate with small molecules. The compound's unique chemical scaffold allows it to disrupt these interactions with high specificity, opening new avenues for the development of novel therapeutics. Recent publications have highlighted its efficacy in preclinical models, where it has shown promising results in reducing tumor growth and inflammation without significant off-target effects.

In addition to its therapeutic potential, 1202577-72-7 has also been investigated for its utility as a chemical probe in basic research. Its selective binding properties make it an invaluable tool for studying the biological functions of its target proteins and the pathways they regulate. This dual role as both a therapeutic candidate and a research tool underscores the versatility and importance of this compound in the field of chemical biology.

Despite these advancements, challenges remain in the development of 1202577-72-7 as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous testing. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's potent biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 1202577-72-7 represents a significant area of interest in chemical biology and pharmaceutical research. Its unique properties and promising preclinical results position it as a potential game-changer in the treatment of various diseases. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges. This brief serves as a comprehensive overview of the current state of knowledge on 1202577-72-7, providing valuable insights for researchers and stakeholders in the field.